Cas no 5367-28-2 (5-Chloro-2-nitrotoluene)

5-Chloro-2-nitrotoluene Properties

Names and Identifiers

• 5-Chloro-2-nitrotoluene
• 4-chloro-2-methyl-1-nitrobenzene
• 3-Chloro-6-nitrotoluene
• Toluene, 5-chloro-2-nitro-
• Benzene, 4-chloro-2-methyl-1-nitro-
• 2-Nitro-5-chlorotoluene
• Benzene, 1-chloro-3-methyl-4-nitro- (9CI)
• 4-chloro-2-methyl-1-nitro-benzene
• 5-chloro-2-nitro-toluene
• KSC494A7D
• 4-Chloro-2-methylnitrobenzene
• 4-chloro-2-methyl-1-nitro-
• 5-chloro-2-nitro
• 5-Chloro-2-nitrotoluene,98%
• NS00001165
• AKOS009127740
• BRN 2502585
• CS-W002149
• Benzene, 1-chloro-3-methyl-4-nitro-
• C2586
• SY006512
• NSMZCUAVEOTJDS-UHFFFAOYSA-N
• 5-Chloro-2-nitrotoluene, 98%
• EN300-27748
• EINECS 226-355-3
• MFCD00024579
• DTXSID80201912
• SCHEMBL359844
• 5367-28-2
• AS-17278
• AMY14615
• W-105715
• FT-0635647
• DB-024119
• +Expand

• MDL： MFCD00024579
• InChIKey： NSMZCUAVEOTJDS-UHFFFAOYSA-N
• Inchi： 1S/C7H6ClNO2/c1-5-4-6(8)2-3-7(5)9(10)11/h2-4H,1H3
• SMILES： ClC1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])[N+](=O)[O-]
• BRN： 2502585

Computed Properties

• Exact Mass: 171.00900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 171.009
• Heavy Atom Count: 11
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.8

Experimental Properties

• LogP: 3.07980
• PSA: 45.82000
• Refractive Index: 1.57-1.572
• Water Partition Coefficient: Insoluble
• Boiling Point: 72°C/0.6mmHg(lit.)
• Melting Point: 27-30 °C (lit.)
• Flash Point: 202 °F
• Color/Form: Yellow transparent liquid
• Solubility: Insoluble in water
• Density: 1.32

5-Chloro-2-nitrotoluene Security Information

• Symbol: GHS07
• RTECS：XS9134000
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36-S36/37/39-S61
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 3457 6.1/PG 3
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 22-36-52/53
• Signal Word：Warning
• HazardClass：6.1

5-Chloro-2-nitrotoluene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%